Cas no 186249-48-9 (3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2-methyl-6-oxo-4-pentyl-)

• Product Name: 3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2-methyl-6-oxo-4-pentyl-
• CAS No: 186249-48-9
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 1378760
• Update Time: 2024-08-16

3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2-methyl-6-oxo-4-pentyl- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 1,4,5,6-tetrahydro-2-methyl-6-oxo-4-pentyl-

• Inchi： 1S/C12H18N2O/c1-3-4-5-6-10-7-12(15)14-9(2)11(10)8-13/h10H,3-7H2,1-2H3,(H,14,15)
• InChI Key： RKDPDPPBIZVPGQ-UHFFFAOYSA-N
• SMILES： C1(C)NC(=O)CC(CCCCC)C=1C#N

Computed Properties

• Exact Mass: 206.14204

Experimental Properties

• Density: 1.02±0.1 g/cm3(Predicted)
• Boiling Point: 380.9±42.0 °C(Predicted)
• PSA: 52.89
• pka: 13.36±0.70(Predicted)